9Z,11E,13E,15Z-OCTADECATETRAENOIC ACID

• CAS No.: 18427-44-6
• Product Name: 9Z,11E,13E,15Z-OCTADECATETRAENOIC ACID
• Molecular Formula: C18H28O2
• Molecular Weight: 276.4 g/mol
• IUPAC Name: (9E,11E,13E,15E)-octadeca-9,11,13,15-tetraenoic acid
• Standard InChI: InChI=1S/C18H28O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h3-10H,2,11-17H2,1H3,(H,19,20)/b4-3+,6-5+,8-7+,10-9+
• Standard InChIKey: IJTNSXPMYKJZPR-ZSCYQOFPSA-N
• Isomeric SMILES: CC/C=C/C=C/C=C/C=C/CCCCCCCC(=O)O
• SMILES: CCC=CC=CC=CC=CCCCCCCCC(=O)O
• Canonical SMILES: CCC=CC=CC=CC=CCCCCCCCC(=O)O
• Appearance: Assay:>95% (may contain up to 5% trans-Parinaric acid)A crystalline solid
• Description: cis-Parinaric acid is a naturally occurring polyunsaturated fatty acid containing an unusual conjugated (Z,E,E,Z) tetraene. This chromophore provides for a natural fluorescence at 432 nm with an excitation wavelength at 320 nm. cis-Parinaric acid occurs naturally in the seeds of the Makita tree, a tropical rainforest tree indigenous to Fiji. Makita seeds are inedible, and this toxicity may be due at least in part to the unstable conjugated fatty acids, including cis-parinaric acid, contained within the seed. cis-Parinaric acid has been used for the measurement of phospholipase activity, lipase activity, and as an indicator of lipid peroxidation.
• Synonyms: cis-parinaric acid; octadecatetraenoic acid; paranaric acid; parinaric acid; parinaric acid, (all-E)-isomer; parinaric acid, (Z,Z,E,E)-isome
• PubChem Compound: 5282838
• Last Modified: Nov 11 2021